1-(4-bromophenyl)-5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-(4-bromophenyl)-5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C17H14BrN5O2/c1-10-15(11(2)25-21-10)8-22-9-19-16-14(17(22)24)7-20-23(16)13-5-3-12(18)4-6-13/h3-7,9H,8H2,1-2H3
• InChI Key: KPCSSUOLPBWLKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Br
• Molecular Formula: C17H14BrN5O2
• Molecular Weight: 400.2 g/mol

Description

1-(4-bromophenyl)-5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C17H14BrN5O2 and its molecular weight is 400.236. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

This compound belongs to a class of chemicals that have been synthesized and characterized to explore their potential in various applications. The synthesis often involves multi-step reactions that include condensation, cyclocondensation, and functionalization processes to achieve the desired heterocyclic frameworks. For example, the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives have been explored for their anticancer and anti-5-lipoxygenase agents, highlighting the versatility of pyrazolopyrimidine scaffolds in drug discovery (Rahmouni et al., 2016). These syntheses often involve the manipulation of functional groups to explore different biological activities and chemical properties.

Potential Applications in Medicinal Chemistry

Research into compounds within this chemical framework has shown potential applications in medicinal chemistry, particularly in the development of anticancer and antimicrobial agents. For example, various derivatives have been synthesized to evaluate their cytotoxicity against cancer cell lines and their ability to inhibit certain enzymes or biological pathways related to disease progression. Studies such as the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential (Deohate & Palaspagar, 2020) demonstrate the broad spectrum of biological activities these compounds can exhibit.